2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[4-oxo-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C21H16F3N3O2S2/c22-21(23,24)13-5-4-8-15(11-13)27-19(29)18-16(9-10-30-18)26-20(27)31-12-17(28)25-14-6-2-1-3-7-14/h1-8,11H,9-10,12H2,(H,25,28)
• InChI Key: ITNRVKDFIYULRD-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H16F3N3O2S2
• Molecular Weight: 463.5 g/mol
• CAS No.: 877654-07-4

Description

2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C21H16F3N3O2S2 and its molecular weight is 463.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thieno[3,2-d]pyrimidine Derivatives in Scientific Research

Antimicrobial and Antifungal Agents

Thieno[3,2-d]pyrimidine derivatives have shown promise as antimicrobial and antifungal agents. For instance, novel thienopyrimidine linked rhodanine derivatives demonstrated significant antibacterial potency against various bacterial strains, including E. coli and B. subtilis, with minimum inhibitory concentrations (MICs) comparable to standard treatments like Gentamicin (Kerru et al., 2019). Similarly, a series of 2-(4-phenyl-6-p-tolylpyrimidin-2-ylthio)-N-(4-substituted phenyl)acetamides synthesized and tested for antioxidant activity, highlighting the versatility of thieno[3,2-d]pyrimidine compounds in medicinal chemistry applications (Dhakhda et al., 2021).

Antitumor Activity

Research has also explored the antitumor potential of thieno[3,2-d]pyrimidine derivatives. A study found that a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives exhibited potent anticancer activity against several human cancer cell lines, comparable to doxorubicin, a commonly used chemotherapy drug (Hafez & El-Gazzar, 2017). This suggests that modifications to the thieno[3,2-d]pyrimidine core could yield promising compounds for cancer therapy.

Antioxidant Properties

Thieno[3,2-d]pyrimidine compounds have also been investigated for their antioxidant properties. For example, a study synthesized a series of derivatives and tested them for antioxidant activity, with some compounds showing promising results (Dhakhda et al., 2021). This indicates the potential for these compounds to be used in conditions where oxidative stress plays a role in disease pathology.

Dual Inhibitory Activity

Some thieno[3,2-d]pyrimidine derivatives have been synthesized as potential dual inhibitors of key enzymes, indicating their potential in developing multifunctional therapeutic agents. For example, compounds designed as dual thymidylate synthase and dihydrofolate reductase inhibitors showed excellent inhibitory activity, suggesting their utility in cancer treatment due to the critical roles these enzymes play in DNA synthesis and repair (Gangjee et al., 2008).